Cas no 100094-00-6 (1,1':3',1''-Terphenyl, 5'-(bromomethyl)-)

• Product Name: 1,1':3',1''-Terphenyl, 5'-(bromomethyl)-
• CAS No: 100094-00-6
• MF: C₁₉H₁₅Br
• MW: 323.226404428482
• CID: 1125004
• PubChem ID: 13485244
• Update Time: 2025-04-20

1,1':3',1''-Terphenyl, 5'-(bromomethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,1':3',1''-Terphenyl, 5'-(bromomethyl)-
• 1-(bromomethyl)-3,5-diphenylbenzene
• 2~5~-(Bromomethyl)-1~1~,2~1~:2~3~,3~1~-terphenyl
• DTXSID70541935
• SCHEMBL7265513
• 100094-00-6

• Inchi： 1S/C19H15Br/c20-14-15-11-18(16-7-3-1-4-8-16)13-19(12-15)17-9-5-2-6-10-17/h1-13H,14H2
• InChI Key： NHDNIBJXNLUUSH-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C2C=CC=CC=2)C=C(C2C=CC=CC=2)C=1

Computed Properties

• Exact Mass: 322.03571g/mol
• Monoisotopic Mass: 322.03571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 323.2g/mol
• XLogP3: 5.7
• Topological Polar Surface Area: 0Ų